Cas no 935668-27-2 ((2S)-2-(Methoxymethyl)azetidine)

(2S)-2-(Methoxymethyl)azetidine is a chiral azetidine derivative featuring a methoxymethyl substituent at the 2-position. This compound is valued for its constrained four-membered ring structure, which imparts rigidity and stereochemical control, making it a useful intermediate in asymmetric synthesis and medicinal chemistry. The (S)-configuration ensures enantioselectivity in reactions, while the methoxymethyl group enhances solubility and reactivity in polar solvents. Its azetidine core is increasingly sought after in drug discovery due to its favorable pharmacokinetic properties, including improved metabolic stability compared to larger heterocycles. This compound is particularly relevant for the development of bioactive molecules targeting CNS disorders and other therapeutic areas.

(2S)-2-(Methoxymethyl)azetidine structure

935668-27-2 structure

Product Name:(2S)-2-(Methoxymethyl)azetidine

CAS No:935668-27-2

MF:C₅H₁₁NO

MW:101.146941423416

MDL:MFCD11977228

CID:797092

PubChem ID:57785036

Update Time:2025-08-11

(2S)-2-(Methoxymethyl)azetidine Chemical and Physical Properties

Names and Identifiers

- Azetidine,2-(methoxymethyl)-, (2S)-
- (2S)-2-(Methoxymethyl)azetidine
- (2S)-2-(Methoxymethyl)azetidine hemioxalate
- (S)-2-(Methoxymethyl)azetidine
- (S);-2-(Methoxymethyl);azetidine
- FCH3464402
- SB20508
- AK172073
- P15803
- A859732
- AS-52855
- AKOS025290015
- 935668-27-2
- SCHEMBL72160
- (2S)-2-(Methoxymethyl)-azetidine
- CS-0053449
- MDL： MFCD11977228
- Inchi： 1S/C5H11NO/c1-7-4-5-2-3-6-5/h5-6H,2-4H2,1H3/t5-/m0/s1
- InChI Key： VNRCXZBQRIAHFW-YFKPBYRVSA-N
- SMILES： O(C)C[C@@H]1CCN1

Computed Properties

Exact Mass: 101.08400
Monoisotopic Mass: 101.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 56
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3
XLogP3: -0.2

Experimental Properties

PSA: 21.26000
LogP: 0.32350

(2S)-2-(Methoxymethyl)azetidine Pricemore >>

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Chemenu	CM109110-500mg	(2S)-2-(methoxymethyl)azetidine	935668-27-2	95+%	500mg	$293	2021-06-10
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Alichem	A449041051-1g	(S)-2-(Methoxymethyl)azetidine	935668-27-2	95%	1g	$741.30	2023-08-31
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abcr	AB485748-500 mg	(2S)-2-(Methoxymethyl)azetidine, 95%; .	935668-27-2	95%	500mg	€481.60	2023-06-15
abcr	AB485748-1 g	(2S)-2-(Methoxymethyl)azetidine, 95%; .	935668-27-2	95%	1g	€702.60	2023-06-15
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